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Executive Summary

5-Bromoisoquinoline-8-sulfonyl chloride (CAS: 17133-25-4 / 956003-79-5 analogues) is a
specialized heterocyclic building block used in medicinal chemistry. Unlike its more famous

positional isomer, 5-isoquinolinesulfonyl chloride (the precursor to Fasudil and H-89), the 8-
sulfonyl variant directs biological activity toward a distinct subset of the kinome, most notably
Casein Kinase 1 (CK1) and Cell Division Cycle 7-related protein kinase (CDC7).

Its value lies in its bifunctionality:

» C-8 Sulfonyl Chloride: A highly reactive electrophile for rapid sulfonamide formation (the
pharmacophore).

e C-5 Bromide: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig), allowing for the expansion of the inhibitor into the "solvent-exposed" region of the
ATP binding pocket.
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Chemical Identity & Properties

Property Specification

IUPAC Name 5-Bromoisoquinoline-8-sulfonyl chloride
Molecular Formula CoHsBrCINO2S

Molecular Weight 306.56 g/mol

Physical State Pale yellow to tan solid

Moisture sensitive (hydrolyzes to sulfonic acid);

Reactivit
Y Electrophilic
Storage -20°C, under inert atmosphere (Argon/Nitrogen)
B Soluble in DCM, THF, DMF; reacts with
Solubility

DMSO/Water

Biological Relevance: The "Positional Switch"

The biological activity of isoquinoline sulfonamides is dictated by the position of the
sulfonamide group relative to the isoquinoline nitrogen. This "positional switch" fundamentally
alters the kinase selectivity profile.

The 5-Sulfonyl vs. 8-Sulfonyl Paradigm[1]

e 5-Isoquinolinesulfonamides (e.g., Fasudil, H-89):
o Primary Targets: PKA, ROCK (Rho-kinase), PKG.[1]

o Binding Mode: The isoquinoline ring mimics the adenine of ATP; the sulfonamide interacts
with the hinge region and the phosphate-binding loop.

o 8-Isoquinolinesulfonamides (Derived from 5-Br-1soQ-8-SO2ClI):
o Primary Targets:Casein Kinase 1 (CK1), CDC7, and CGMP-dependent protein kinase.

o Mechanism: The 8-sulfonamide geometry forces a distinct orientation in the ATP pocket,
often clashing with the "gatekeeper” residue in PKA/ROCK but accommodating the
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specific hydrophobic cleft of CK1.

Key Derivative: CKI-7 Analogs

The most notable biological application of the 8-sulfonyl scaffold is the synthesis of CKI-7 (N-
(2-aminoethyl)-5-chloro-isoquinoline-8-sulfonamide) and its bromo-analogues.

o Target: CK1 is a master regulator of the Wnt signaling pathway and Circadian rhythms.

» Utility: 5-Bromoisoquinoline-8-sulfonyl chloride allows for the synthesis of "Next-Gen
CKI-7" molecules. The C-5 bromine allows researchers to extend the molecule to reach the
"sugar pocket" or "hydrophobic back pocket" of the kinase, improving potency from
micromolar (CKI-7) to nanomolar levels.

Experimental Protocols
Protocol A: Synthesis of the Sulfonamide Core (Scaffold
Generation)

Objective: Convert the reactive chloride into a stable sulfonamide inhibitor precursor.

Reagents:

5-Bromoisoquinoline-8-sulfonyl chloride (1.0 eq)

Primary Amine (e.g., Ethylenediamine for CKI-7 analogs) (1.2 eq)

Diisopropylethylamine (DIPEA) (2.0 eq)

Dichloromethane (DCM), Anhydrous
Step-by-Step:

e Preparation: Dissolve 1.0 mmol of the amine and 2.0 mmol DIPEA in 5 mL anhydrous DCM
under Argon at 0°C.

» Addition: Dissolve 1.0 mmol of 5-Bromoisoquinoline-8-sulfonyl chloride in 2 mL DCM.
Add dropwise to the amine solution over 15 minutes.
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o Note: Slow addition prevents bis-sulfonylation if using diamines.

o Reaction: Warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane)
or LC-MS. The chloride is highly reactive; disappearance should be rapid.

o Workup: Dilute with DCM, wash with sat. NaHCOs (to remove sulfonic acid byproduct) and
Brine. Dry over Naz2SOa.

 Purification: Flash chromatography (typically MeOH/DCM gradients for polar amines).

Protocol B: Suzuki-Miyaura Coupling (Lead
Optimization)

Objective: Utilize the 5-Bromo handle to attach an aryl group, enhancing kinase selectivity.

Reagents:

5-Bromo-8-sulfonamide derivative (from Protocol A) (1.0 eq)

Aryl Boronic Acid (1.5 eq)

Pd(dppf)Clz (0.05 eq)

K2COs (2.0 eq)

Dioxane/Water (4:1)

Step-by-Step:

e Degassing: Combine solvent and base; purge with Argon for 15 mins.
o Assembly: Add the sulfonamide, boronic acid, and Pd catalyst.

e Heating: Heat to 90°C for 4-12 hours in a sealed vial.

 Validation: Filter through Celite. Purify via HPLC.

o Self-Validating Check: The appearance of the biaryl product peak in LC-MS and the
distinct UV shift (due to extended conjugation) confirms success.
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Visualization: Kinase Inhibitor Design Logic

The following diagram illustrates the divergent synthesis pathway and the structural logic

behind using this scaffold.
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Caption: Divergent synthesis pathway converting the 5-bromo-8-sulfonyl scaffold into high-
potency kinase inhibitors targeting CK1 and CDCY7.

Quantitative Data Summary

The following table contrasts the typical inhibitory profiles of 8-sulfonamides (derived from this

compound) versus the standard 5-sulfonamides.

Compound Sulfonyl 5-Position Primary Typical IC50
Class Position Substituent Kinase Target (uM)
o CK1 (Casein
CKI-7 Analogues  8-Isoquinoline Clor Br ] 0.1-1.0
Kinase 1)
CDC7 2.0-10.0
Fasudil / H-89 5-Isoquinoline H/H ROCK / PKA 0.01-0.5
W-7 Calmodulin
1-Naphthalene Cl 10 - 50
(Naphthalene) (CaM)

Note: The 5-Bromo substituent in the 8-sulfonyl series typically increases potency against CK1
compared to the 5-Chloro (CKI-7) due to enhanced hydrophobic interactions.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15240624/docs?utm_src=pdf-body-img#technical-guide-biological-activity-synthetic-utility-of-5-bromoisoquinoline-8-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15240624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

e Chijiwa, T., et al. (1989). "Inhibition of protein kinase C and calmodulin-dependent protein
kinases by isoquinolinesulfonamides.” Journal of Biological Chemistry.

e Mashhoon, N., et al. (2000). "Crystal Structure of the Casein Kinase-1 (CK1) in Complex with
the Specific Inhibitor CKI-7." Journal of Biological Chemistry. (Demonstrates the binding
mode of 8-sulfonamides).

o Peifer, C., & Alessi, D. R. (2008). "Small-molecule inhibitors of protein kinase CK1."
ChemMedChem. (Discusses SAR of isoquinoline sulfonamides).

e PubChem Compound Summary. "5-Bromoisoquinoline-8-sulfonyl chloride
hydrochloride.”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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